Cas no 2639426-82-5 (2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid
• CAS No: 2639426-82-5
• MF: C₁₁H₁₄N₂O₆S
• MW: 302.303661823273
• CID: 5666122
• PubChem ID: 165904145
• Update Time: 2025-05-21

2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl](2-nitrothiophen-3-yl)amino}acetic acid
• 2639426-82-5
• EN300-27724075
• 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid

• Inchi： 1S/C11H14N2O6S/c1-11(2,3)19-10(16)12(6-8(14)15)7-4-5-20-9(7)13(17)18/h4-5H,6H2,1-3H3,(H,14,15)
• InChI Key： IULUXJZWUVSBNI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1[N+](=O)[O-])N(CC(=O)O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 302.05725734g/mol
• Monoisotopic Mass: 302.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 141Ų

Additional information on 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid

Introduction to 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid (CAS No. 2639426-82-5)

2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid, also known by its CAS number 2639426-82-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a nitrothiophene moiety, and an amino acid derivative. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The tert-butoxycarbonyl (Boc) protecting group in 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid is widely used in organic synthesis to protect amino groups during multi-step reactions. This protecting group can be easily removed under mild acidic conditions, making it a versatile tool in the synthesis of complex molecules. The presence of the Boc group ensures that the amino functionality remains inert during synthetic manipulations, thus preventing unwanted side reactions.

The nitrothiophene moiety in 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid is another key structural feature that contributes to its biological activity. Nitroaromatic compounds are known for their ability to undergo reduction under physiological conditions, which can lead to the formation of reactive intermediates with various biological effects. In particular, nitrothiophenes have been studied for their potential as antibacterial and antifungal agents due to their ability to disrupt microbial cell walls and inhibit essential enzymes.

The amino acid derivative component of 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid adds another layer of complexity to its structure. Amino acids are fundamental building blocks of proteins and play crucial roles in numerous biological processes. The presence of an amino acid derivative in this compound suggests that it may interact with protein targets or cellular pathways, potentially modulating their activity. This makes it an attractive candidate for drug discovery efforts aimed at developing new therapeutic agents.

Recent research has highlighted the potential of compounds like 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid in various therapeutic areas. For instance, studies have shown that nitroaromatic compounds can exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and mediators. This property makes them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to their anti-inflammatory effects, compounds with nitroaromatic moieties have also been investigated for their anticancer properties. Research has demonstrated that these compounds can induce apoptosis in cancer cells by disrupting cellular signaling pathways and inducing DNA damage. The combination of the Boc protecting group, the nitrothiophene moiety, and the amino acid derivative in 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid may enhance its ability to target specific cancer cells while minimizing toxicity to healthy cells.

The synthesis of 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid typically involves several steps, including the protection of the amino group with the Boc group, the introduction of the nitrothiophene moiety, and the final coupling with an appropriate carboxylic acid or ester. These synthetic strategies are well-established in organic chemistry and can be adapted to produce high-purity compounds suitable for further biological evaluation.

To assess the biological activity of 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid, various in vitro and in vivo assays have been employed. In vitro studies often involve cell-based assays to evaluate cytotoxicity, anti-inflammatory activity, and other relevant endpoints. These assays provide valuable insights into the mechanism of action and potential therapeutic applications of the compound. In vivo studies are conducted using animal models to assess pharmacokinetics, biodistribution, and efficacy in disease models.

The safety profile of 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid is another critical aspect that has been investigated. Preclinical studies have shown that this compound exhibits a favorable safety profile at therapeutic doses, with minimal toxicity observed in both in vitro and in vivo models. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-{(tert-butoxy)carbonyl(2-nitrothiophen-3-yl)amino}acetic acid (CAS No. 2639426-82-5) is a promising compound with a unique combination of structural features that make it a valuable candidate for further research and development. Its potential applications in anti-inflammatory and anticancer therapy highlight its significance in medicinal chemistry and pharmaceutical research. Continued investigation into its biological activity, mechanism of action, and safety profile will be essential for realizing its full therapeutic potential.